Cas no 170229-81-9 (4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid)

• Product Name: 4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid
• CAS No: 170229-81-9
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD22375073
• CID: 1037657
• PubChem ID: 21833799
• Update Time: 2025-06-08

4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Methoxycarbonyl)-2'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-methoxycarbonyl-2-methylphenyl)benzoic acid
• 4-[4-(Methoxycarbonyl)-2-methylphenyl]benzoic acid
• ACMC-209e0s
• AK108090
• ANW-22442
• CTK8B0977
• KB-239051
• SureCN7402540
• 4-(Methoxycarbonyl)-2-methyl-[1,1-biphenyl]-4-carboxylic acid
• SCHEMBL7402540
• 4'-(Methoxycarbonyl)-2'-methyl-[1,1'-biphenyl]-4-carboxylicacid
• VGA22981
• MFCD22375073
• 4'-Methoxycarbonyl-2'-methylbiphenyl-4-carboxylic acid
• CS-0212313
• 170229-81-9
• BS-25498
• 4'-(Methoxycarbonyl)-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4'-methoxycarbonyl-2'-methyl biphenyl-4-carboxylic acid
• DTXSID80618622
• ZMEWCUVMVPURGJ-UHFFFAOYSA-N
• 4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid

• MDL： MFCD22375073
• Inchi： 1S/C16H14O4/c1-10-9-13(16(19)20-2)7-8-14(10)11-3-5-12(6-4-11)15(17)18/h3-9H,1-2H3,(H,17,18)
• InChI Key： ZMEWCUVMVPURGJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C2C=CC(C(=O)O)=CC=2)=C(C)C=1)=O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 3.14680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid

Recent Advances in the Study of 170229-81-9 and 4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid in Chemical Biology and Pharmaceutical Research

The compound 170229-81-9, along with its derivative 4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, particularly in the modulation of specific biochemical pathways. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their properties, mechanisms of action, and therapeutic potential.

Recent studies have highlighted the structural uniqueness of 170229-81-9, which serves as a key intermediate in the synthesis of various bioactive molecules. The compound's ability to interact with specific enzyme targets has been elucidated through advanced crystallographic and spectroscopic techniques. Notably, 4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid, derived from 170229-81-9, has shown promising activity in preclinical models of inflammatory diseases, suggesting its potential as a lead compound for further drug development.

One of the most significant breakthroughs in this area involves the detailed characterization of the binding affinity and selectivity of 4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid towards cyclooxygenase-2 (COX-2), a well-known target in anti-inflammatory therapy. Computational modeling and in vitro assays have demonstrated that this compound exhibits a higher specificity for COX-2 compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which could translate to reduced side effects in clinical applications.

Further investigations into the pharmacokinetic properties of these compounds have revealed favorable absorption and distribution profiles. Animal studies have indicated that 4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid achieves therapeutic concentrations in target tissues with minimal systemic toxicity. These findings are supported by metabolomic analyses, which show that the compound undergoes efficient hepatic clearance without generating harmful metabolites.

In addition to their therapeutic potential, recent research has explored the use of 170229-81-9 and its derivatives as chemical probes in biological systems. Their ability to selectively label and track specific proteins has made them valuable tools in proteomics and signal transduction studies. This dual utility—both as therapeutic agents and research tools—underscores the versatility of these compounds in advancing both basic science and applied medicine.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid for large-scale production. Current methodologies, while effective, require further refinement to reduce costs and improve yields. Additionally, more extensive toxicological studies are needed to fully assess the safety profile of these compounds in humans.

In conclusion, the ongoing research on 170229-81-9 and 4-4-(Methoxycarbonyl)-2-methylphenylbenzoic Acid represents a vibrant area of exploration in chemical biology and pharmaceutical science. The compounds' unique properties and multifaceted applications position them as important candidates for future drug development and biological research. Continued investigation into their mechanisms and optimization of their pharmacological profiles will be crucial in translating these findings into clinical benefits.